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Compound of Interest

Compound Name: Lp-PLA2-IN-10

Cat. No.: B12409412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological context of Lp-PLA2-IN-10, a potent inhibitor of Lipoprotein-associated

phospholipase A2 (Lp-PLA2). This document is intended to serve as a valuable resource for

researchers in the fields of neurodegenerative and cardiovascular diseases.

Core Compound Information
Lp-PLA2-IN-10, identified as compound 4 in patent WO2022001881A1, is a novel small

molecule inhibitor of the Lp-PLA2 enzyme.[1]

Chemical Structure and Properties
The definitive chemical structure, IUPAC name, and SMILES string for Lp-PLA2-IN-10 are

detailed in the referenced patent. At present, a publicly available visual representation of the

structure is limited.

Table 1: Chemical and Physical Properties of Lp-PLA2-IN-10
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Property Value Source

Molecular Formula C₂₁H₁₅F₅N₄O₄ [1]

Molecular Weight 482.36 g/mol [1]

IUPAC Name Not publicly available -

SMILES Not publicly available -

Storage and Handling
For optimal stability, Lp-PLA2-IN-10 powder should be stored at -20°C for up to two years.

Solutions in DMSO can be stored at 4°C for up to two weeks or at -80°C for up to six months.

[1]

Biological Activity and Mechanism of Action
Lp-PLA2-IN-10 is a potent inhibitor of Lipoprotein-associated phospholipase A2 (Lp-PLA2), an

enzyme implicated in the pathogenesis of various inflammatory diseases.

Target Enzyme: Lipoprotein-associated Phospholipase
A2 (Lp-PLA2)
Lp-PLA2, also known as platelet-activating factor acetylhydrolase (PAF-AH), is a calcium-

independent serine lipase. It is primarily produced by inflammatory cells such as macrophages,

T-lymphocytes, and mast cells. In circulation, approximately 80% of Lp-PLA2 is associated with

low-density lipoprotein (LDL), with the remainder bound to high-density lipoprotein (HDL).

The enzyme hydrolyzes oxidized phospholipids on LDL particles, generating pro-inflammatory

mediators, including lysophosphatidylcholine (lyso-PC) and oxidized fatty acids. These

products contribute to the inflammatory cascade within the arterial wall, a key process in the

development and progression of atherosclerosis.

Signaling Pathway in Atherosclerosis
The inhibition of Lp-PLA2 by compounds such as Lp-PLA2-IN-10 is a promising therapeutic

strategy for atherosclerosis. By blocking the enzymatic activity of Lp-PLA2, these inhibitors can
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prevent the generation of pro-inflammatory lipids, thereby reducing vascular inflammation and

potentially stabilizing atherosclerotic plaques.
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Prepare serial dilutions of Lp-PLA2-IN-10

Add diluted Lp-PLA2-IN-10 to wells

Add recombinant Lp-PLA2 to microplate wells

Pre-incubate plate

Add substrate to initiate reaction

Monitor reaction in plate reader

Calculate reaction rates

Determine IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Lp-PLA2-IN-10 - Immunomart [immunomart.com]

To cite this document: BenchChem. [Lp-PLA2-IN-10: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409412#lp-pla2-in-10-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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